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Compound of Interest

Compound Name: 5-Amino-2-isopropylphenol

CAS No.: 850085-99-3

Cat. No.: B1530137

Get Quote

In the realm of drug development and materials science, aminophenolic scaffolds are of

paramount importance due to the versatile reactivity endowed by their acidic hydroxyl and

basic amino functionalities.[1] The specific isomer, 5-Amino-2-isopropylphenol, presents a

unique substitution pattern that dictates its electronic and steric properties, making its

unambiguous structural confirmation a critical first step in any research endeavor.

This guide provides a comprehensive analysis of the expected spectroscopic data for 5-
Amino-2-isopropylphenol. It is important to note that as of the latest literature review, a

complete set of published experimental spectra for this specific molecule is not readily

available. Therefore, this document leverages foundational spectroscopic principles and data

from analogous structures to predict and interpret the Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data. This predictive-interpretive approach serves

as a robust framework for researchers to analyze their own experimentally acquired data.
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To interpret the spectroscopic data, we must first deconstruct the molecule into its constituent

parts: a phenol, a primary aromatic amine, an isopropyl group, and a 1,2,4-trisubstituted

aromatic ring. Each of these components will give rise to characteristic signals in its respective

spectrum.

Molecular Structure Diagram
Caption: Chemical structure of 5-Amino-2-isopropylphenol.

Proton Nuclear Magnetic Resonance (¹H NMR)
Spectroscopy
¹H NMR spectroscopy provides detailed information about the electronic environment,

connectivity, and number of different types of protons in a molecule.

Predicted ¹H NMR Data
The predicted chemical shifts (δ) are relative to tetramethylsilane (TMS) in a standard

deuterated solvent like CDCl₃ or DMSO-d₆. The phenolic and amino protons are exchangeable,

and their signals may broaden or disappear upon addition of D₂O.[2]
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Proton

Assignment

Predicted δ

(ppm)
Multiplicity

Coupling

Constant (J)
Integration Rationale

-OH 8.0 - 9.5 broad singlet N/A 1H

Phenolic

protons are

acidic and

their chemical

shift is highly

dependent on

solvent and

concentration

due to

hydrogen

bonding.

Ar-H6 ~6.8 doublet J ≈ 2.5 Hz 1H

Ortho to the

strong

electron-

donating -OH

group and

meta to the -

NH₂ group.

Experiences

ortho

coupling with

H4.

Ar-H4 ~6.6
doublet of

doublets

J ≈ 8.5, 2.5

Hz
1H

Ortho to the -

NH₂ group

and meta to

the -OH

group.

Experiences

meta

coupling to

H6 and ortho

coupling to

H3.
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Ar-H3 ~6.5 doublet J ≈ 8.5 Hz 1H

Ortho to the

isopropyl

group and

ortho to the -

NH₂ group.

Experiences

ortho

coupling with

H4.

-NH₂ 3.5 - 5.0 broad singlet N/A 2H

Amino

protons are

exchangeabl

e; their shift is

solvent and

concentration

-dependent.

[3]

-CH(CH₃)₂ 3.0 - 3.4 septet J ≈ 7.0 Hz 1H

The methine

proton is split

by the six

equivalent

methyl

protons. Its

proximity to

the aromatic

ring causes a

downfield

shift.
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-CH(CH₃)₂ ~1.2 doublet J ≈ 7.0 Hz 6H

The two

methyl

groups are

equivalent

and are split

by the single

methine

proton.

Experimental Considerations for ¹H NMR
Solvent Choice: DMSO-d₆ is often preferred for aminophenols as it helps in resolving the -

OH and -NH₂ protons, which appear as sharp singlets and are less prone to rapid exchange

than in CDCl₃.

D₂O Exchange: A definitive method for assigning -OH and -NH₂ protons is to acquire a

spectrum, add a drop of D₂O to the NMR tube, shake, and re-acquire the spectrum. The

signals corresponding to these exchangeable protons will disappear.[2]

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR)
Spectroscopy
¹³C NMR spectroscopy provides information on the number and electronic environment of

carbon atoms in a molecule.

Predicted ¹³C NMR Data
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Carbon Assignment Predicted δ (ppm) Rationale

C1 (C-OH) 150 - 155

The carbon attached to the

highly electronegative oxygen

of the hydroxyl group is

significantly deshielded.

C5 (C-NH₂) 140 - 145

The carbon attached to the

nitrogen of the amino group is

also deshielded.

C2 (C-isopropyl) 135 - 140

The attachment of the

isopropyl group and proximity

to the C-OH group results in a

downfield shift.

C4 115 - 120

This carbon is ortho to the

electron-donating amino

group, causing an upfield shift.

C6 114 - 119

This carbon is ortho to the

electron-donating hydroxyl

group, leading to an upfield

shift.

C3 112 - 117

This carbon is ortho to the

amino group and meta to the

hydroxyl group, resulting in an

upfield shift.

-CH(CH₃)₂ 26 - 30
Aliphatic methine carbon

attached to the aromatic ring.

-CH(CH₃)₂ 22 - 25
Aliphatic methyl carbons of the

isopropyl group.

Infrared (IR) Spectroscopy
IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule

based on the absorption of infrared radiation, which excites molecular vibrations.
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Predicted IR Absorption Bands
Wavenumber (cm⁻¹) Vibration Type Intensity Significance

3400 - 3200
O-H stretch (phenol) &

N-H stretch (amine)
Strong, Broad

This region will likely

show overlapping

broad bands. The O-H

stretch is typically very

broad due to

hydrogen bonding.[2]

The primary amine will

show two N-H

stretching bands.[3]

3050 - 3000 Aromatic C-H stretch Medium

Confirms the

presence of the

aromatic ring.

2960 - 2850 Aliphatic C-H stretch Strong
Characteristic of the

isopropyl group.[4]

1620 - 1580 N-H bend (scissoring) Medium-Strong

Confirms the

presence of a primary

amine.[3]

1600 & 1475
Aromatic C=C ring

stretch
Medium-Strong

Confirms the

presence of the

aromatic ring.

1260 - 1180 C-O stretch (phenol) Strong
Characteristic of the

phenolic C-O bond.

1320 - 1250
C-N stretch (aromatic

amine)
Strong

Confirms the C-N

bond of the aromatic

amine.

Sample Preparation Protocol (KBr Pellet)
Preparation: Grind 1-2 mg of the 5-Amino-2-isopropylphenol sample with ~100 mg of dry

potassium bromide (KBr) powder in an agate mortar.
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Homogenization: Ensure the mixture is homogenous and has a fine, consistent texture.

Pellet Formation: Transfer the powder to a pellet press and apply pressure (typically 7-10

tons) for several minutes to form a transparent or translucent pellet.

Analysis: Place the KBr pellet in the sample holder of the IR spectrometer and acquire the

spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in structural elucidation. The molecular formula for 5-Amino-2-
isopropylphenol is C₉H₁₃NO.

Molecular Weight: 151.21 g/mol

Exact Mass: 151.0997 Da

Predicted Fragmentation Pattern (Electron Ionization -
EI)
In EI-MS, the molecular ion (M⁺˙) is formed, which then undergoes fragmentation. The most

likely fragmentation pathways are driven by the stable functionalities.

Molecular Ion (M⁺˙): A prominent peak is expected at m/z = 151.

Alpha-Cleavage: The most favorable fragmentation for alkyl-substituted aromatics is the

cleavage of the benzylic bond. Loss of a methyl radical (•CH₃) from the isopropyl group will

result in a stable benzylic cation.

[M - 15]⁺: A strong peak at m/z = 136 (151 - 15). This is often the base peak.

Fragmentation Pathway Diagram
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5-Amino-2-isopropylphenol
(M+•)

m/z = 151

[M - CH3]+ 
m/z = 136

- •CH3 (α-cleavage)

Click to download full resolution via product page

Caption: Predicted primary fragmentation of 5-Amino-2-isopropylphenol in EI-MS.

General Protocol for EI-MS Analysis
Sample Introduction: A dilute solution of the compound in a volatile solvent (e.g., methanol or

dichloromethane) is introduced into the instrument, typically via direct injection or a GC inlet.

Ionization: The sample is vaporized and bombarded with high-energy electrons (~70 eV),

causing ionization and fragmentation.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

Detection: Ions are detected, and their abundance is plotted against their m/z value to

generate the mass spectrum.

Conclusion
This guide outlines the predicted spectroscopic fingerprint of 5-Amino-2-isopropylphenol. The

combination of ¹H NMR, ¹³C NMR, IR, and MS provides a self-validating system for structural

confirmation. The predicted ¹H NMR splitting patterns will confirm the substitution on the

aromatic ring, while D₂O exchange will definitively identify the -OH and -NH₂ protons. The

characteristic stretches in the IR spectrum will confirm the presence of all key functional

groups. Finally, the molecular ion peak and the characteristic [M-15]⁺ fragmentation in the

mass spectrum will corroborate the molecular weight and the presence of the isopropyl group.

These predicted data serve as a benchmark for researchers to confidently verify the identity

and purity of synthesized or isolated 5-Amino-2-isopropylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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